5-(2-furyl)-2-(4-methyl-1-piperidinyl)pyrido[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 5-(furan-2-yl)-2-(4-methylpiperidin-1-yl)-3H-pyrido[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C17H18N4O2/c1-11-5-8-21(9-6-11)17-19-15-14(16(22)20-17)12(4-7-18-15)13-3-2-10-23-13/h2-4,7,10-11H,5-6,8-9H2,1H3,(H,18,19,20,22)
• InChI Key: BLRPNFHVNDJRIE-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C2=NC3=NC=CC(=C3C(=O)N2)C4=CC=CO4
• Molecular Formula: C17H18N4O2
• Molecular Weight: 310.35 g/mol

Description

5-(2-furyl)-2-(4-methyl-1-piperidinyl)pyrido[2,3-d]pyrimidin-4(3H)-one is a chemical compound that has been the subject of scientific research due to its potential applications in the field of medicine. This compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments have been studied extensively. In

Mechanism of Action

The mechanism of action of 5-(2-furyl)-2-(4-methyl-1-piperidinyl)pyrido[2,3-d]pyrimidin-4(3H)-one involves the inhibition of various enzymes and pathways. It has been found to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. This inhibition leads to the accumulation of DNA damage and ultimately results in the death of cancer cells. Additionally, this compound has been found to inhibit the production of inflammatory cytokines by blocking the activation of the NF-κB pathway. It has also been found to inhibit the replication of the hepatitis C virus by blocking the activity of the NS5B polymerase.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. Studies have shown that this compound can induce apoptosis, a process of programmed cell death, in cancer cells. It has also been found to reduce the production of reactive oxygen species, which are known to cause cellular damage. Additionally, this compound has been found to reduce the severity of inflammation by inhibiting the production of inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-(2-furyl)-2-(4-methyl-1-piperidinyl)pyrido[2,3-d]pyrimidin-4(3H)-one in lab experiments is its potential applications in the field of medicine. This compound has been found to exhibit anticancer, anti-inflammatory, and antiviral activities, making it a promising candidate for drug development. However, one of the limitations of using this compound in lab experiments is its toxicity. Studies have shown that this compound can cause cellular damage at high concentrations, which may limit its use in certain applications.

Future Directions

There are several future directions for the study of 5-(2-furyl)-2-(4-methyl-1-piperidinyl)pyrido[2,3-d]pyrimidin-4(3H)-one. One of the directions is the development of this compound as a potential anticancer drug. Further studies are needed to determine the optimal dosage and administration method of this compound for cancer treatment. Another direction is the study of the potential applications of this compound in the treatment of viral infections. Studies are needed to determine the mechanism of action of this compound against various viruses and its potential as a broad-spectrum antiviral agent. Additionally, further studies are needed to determine the toxicity and safety of this compound for use in humans.

Scientific Research Applications

5-(2-furyl)-2-(4-methyl-1-piperidinyl)pyrido[2,3-d]pyrimidin-4(3H)-one has been the subject of scientific research due to its potential applications in the field of medicine. It has been found to exhibit anticancer, anti-inflammatory, and antiviral activities. Studies have shown that this compound can inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. It has also been found to inhibit the production of inflammatory cytokines and reduce the severity of inflammation. Additionally, this compound has been found to inhibit the replication of the hepatitis C virus.